2-(4-benzyl-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl)-N-(2,5-dimethoxyphenyl)acetamide

• Molecular Formula: C21H21N3O5
• Molecular Weight: 395.4 g/mol
• IUPAC Name: 2-(4-benzyl-2,3-dioxopyrazin-1-yl)-N-(2,5-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C21H21N3O5/c1-28-16-8-9-18(29-2)17(12-16)22-19(25)14-24-11-10-23(20(26)21(24)27)13-15-6-4-3-5-7-15/h3-12H,13-14H2,1-2H3,(H,22,25)
• InChI Key: IDTXRXTUKGVZJR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=O)CN2C=CN(C(=O)C2=O)CC3=CC=CC=C3

Description

• This compound is a complex organic molecule with a unique structure. Let’s break it down:
  • The core consists of a tetrahydropyrazine ring (a six-membered ring containing two nitrogen atoms) with two adjacent carbonyl groups (dioxo functionality).
  • The benzyl group (C₆H₅CH₂-) is attached to one of the nitrogen atoms in the pyrazine ring.
  • The acetamide group (CH₃CONH-) is linked to the other nitrogen atom.
  • Finally, the 2,5-dimethoxyphenyl group is connected to the acetamide nitrogen.
• This compound’s intricate structure suggests potential biological activity.

Preparation Methods

Synthetic Routes:

Industrial Production:

Chemical Reactions Analysis

Oxidation: The benzyl group can be oxidized to a benzaldehyde or benzoic acid.

Reduction: Reduction of the carbonyl groups can yield the corresponding alcohols.

Substitution: The compound can undergo nucleophilic substitution reactions at the acetamide nitrogen.

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Chemistry: Investigating novel synthetic methods and reactivity patterns.

Biology: Studying its interactions with enzymes, receptors, or cellular processes.

Medicine: Exploring potential therapeutic effects (e.g., antitumor, antimicrobial).

Industry: Developing new materials or catalysts.

Mechanism of Action

• The compound’s mechanism likely involves interactions with specific protein targets or enzymes .
• Further research is needed to elucidate the exact pathways.

Comparison with Similar Compounds

Similar Compounds:

Uniqueness: The combination of the pyrazine ring, benzyl group, and dimethoxyphenyl moiety sets this compound apart.

Remember that this compound’s properties and applications are still an active area of research, and further studies are necessary to fully understand its potential